Cas no 304662-70-2 (2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanylacetamide)

• Product Name: 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanylacetamide
• CAS No: 304662-70-2
• MF: C₄H₆N₄OS₂
• MW: 190.246636867523
• CID: 1069803
• PubChem ID: 641379
• Update Time: 2025-09-25

2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-acetamide
• 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanylacetamide
• SR-01000525659-1
• SCHEMBL5038420
• AKOS000204319
• acetamide, 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-
• 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)acetamide
• Oprea1_495289
• 304662-70-2
• Oprea1_542437
• CS-0318157
• ALBB-033493
• 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
• LS-12729
• InChI=1/C4H6N4OS2/c5-2(9)1-10-4-8-7-3(6)11-4/h1H2,(H2,5,9)(H2,6,7
• F3099-5804
• STK214040
• SR-01000525659
• 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]acetamide
• VU0509233-1

• MDL： MFCD01325713
• Inchi： 1S/C4H6N4OS2/c5-2(9)1-10-4-8-7-3(6)11-4/h1H2,(H2,5,9)(H2,6,7)
• InChI Key： SCGDGLABUYRXBZ-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N)S1)CC(N)=O

Computed Properties

• Exact Mass: 189.99830317g/mol
• Monoisotopic Mass: 189.99830317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 148Ų

2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanylacetamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers